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Compound Name:
24,25-Dihydroxydammar-20-en-3-

one

Cat. No.: B15596337 Get Quote

An In-depth Technical Guide to
Dihydroxydammarane Triterpenoids
This technical guide provides a comprehensive overview of the chemical data, experimental

protocols, and biological activities of two closely related dammarane-type triterpenoids:

(24R)-24,25-Dihydroxydammar-20-en-3-one and 20,24-Dihydroxydammar-25-en-3-one. This

document is intended for researchers, scientists, and professionals in the field of drug

development and natural product chemistry.

Introduction
Dammarane-type triterpenoids are a class of natural products known for their diverse and

significant biological activities, including anti-inflammatory, antioxidant, and cytotoxic effects.[1]

This guide focuses on two specific dihydroxylated derivatives that have garnered scientific

interest. Due to the similarity in their nomenclature, it is crucial to distinguish between them

based on their CAS numbers and structural differences.

Chemical Data and Identification
A critical point of clarification is the distinction between two compounds with similar names. The

user's query, "24,25-Dihydroxydammar-20-en-3-one," most accurately corresponds to the

chemical with CAS number 63543-53-3. However, due to nomenclature ambiguity in scientific
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literature and commercial databases, this is often confused with 20,24-Dihydroxydammar-25-

en-3-one, with CAS number 75069-59-9. This guide will address both compounds to provide a

thorough resource.

(24R)-24,25-Dihydroxydammar-20-en-3-one
Property Value Source

CAS Number 63543-53-3 [2]

Molecular Formula C30H50O3 [2]

Molecular Weight 458.72 g/mol [2]

Natural Source
Isolated from the herbs of

Walsura robusta.
[3]

20,24-Dihydroxydammar-25-en-3-one
Property Value Source

CAS Number 75069-59-9 [1]

Synonyms

20(S),24(S)-

Dihydroxydammar-25-en-3-

one

[4][5]

Molecular Formula C30H50O3 [1]

Molecular Weight 458.7 g/mol [1][5]

Natural Sources

Isolated from the floral spikes

of Betula platyphylla var.

japonica and the stems of

Aglaia abbreviata.

[4][5]

Experimental Protocols
Isolation of Dammarane Triterpenoids
While specific, detailed protocols for the isolation of (24R)-24,25-Dihydroxydammar-20-en-3-
one from Walsura robusta and 20,24-Dihydroxydammar-25-en-3-one from Betula platyphylla
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are not readily available in the reviewed literature, a general methodology for the isolation of

triterpenoids from plant material can be described. The following is a representative workflow

based on common phytochemical practices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Fractionation & Purification

Structure Elucidation

Air-dried and pulverized
plant material

(e.g., stem bark, leaves)

Maceration with
organic solvents

(e.g., n-hexane, ethyl acetate)

Crude Extract

Solvent-Solvent
Partitioning

Vacuum Liquid
Chromatography (VLC)

Silica Gel Column
Chromatography

Reverse-Phase HPLC

Isolated Dihydroxydammar-20-en-3-one

1D and 2D NMR
(¹H, ¹³C, COSY, HMBC) Mass Spectrometry (MS) FTIR Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 20,24-Dihydroxydammar-25-en-3-one | 75069-59-9 | ADA06959 [biosynth.com]

2. file.medchemexpress.com [file.medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15596337?utm_src=pdf-body-img
https://www.benchchem.com/product/b15596337?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/ADA06959/75069-59-9-2024-dihydroxydammar-25-en-3-one
https://file.medchemexpress.com/batch_PDF/HY-N1700/24-25-Dihydroxydammar-20-en-3-one-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. 20S,24S-dihydroxydammer-25-en-3-one | C30H50O3 | CID 21607677 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["24,25-Dihydroxydammar-20-en-3-one CAS number
and chemical data"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596337#24-25-dihydroxydammar-20-en-3-one-
cas-number-and-chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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